1-(3,4-dichlorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea
• InChI: InChI=1S/C17H15Cl2N3O2/c18-14-7-6-12(10-15(14)19)21-17(24)20-11-3-1-4-13(9-11)22-8-2-5-16(22)23/h1,3-4,6-7,9-10H,2,5,8H2,(H2,20,21,24)
• InChI Key: AOHPEFIYXKMBOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=CC(=C2)NC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H15Cl2N3O2
• Molecular Weight: 364.2 g/mol

Description

1-(3,4-Dichlorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea (DCPPU) is a synthetic organic compound that is used in scientific research. It is a member of the urea family and has a wide range of applications in the laboratory. DCPPU has been used in a variety of research projects, ranging from biochemical and physiological studies to drug development and drug delivery systems.

Scientific Research Applications

1-(3,4-dichlorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of drugs, as well as for drug delivery systems. In addition, 1-(3,4-dichlorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea has been used to study the effects of environmental toxins on the body, and to develop targeted drug delivery systems.

Mechanism of Action

1-(3,4-dichlorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea is a synthetic compound that is believed to act as a modulator of signal transduction pathways. It binds to certain receptors in the body and activates or inhibits their activity, which can then lead to changes in the physiological response.
Biochemical and Physiological Effects
1-(3,4-dichlorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea has been studied for its effects on the biochemical and physiological processes in the body. It has been shown to inhibit the release of pro-inflammatory cytokines, such as interleukin-1beta and tumor necrosis factor-alpha, which can reduce inflammation. In addition, 1-(3,4-dichlorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea has been studied for its effects on the cardiovascular system, as it has been shown to reduce blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

The use of 1-(3,4-dichlorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea in laboratory experiments has several advantages. It is a relatively inexpensive compound and is easy to synthesize. In addition, it is relatively stable and can be stored for long periods of time. However, there are some limitations to using 1-(3,4-dichlorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea in laboratory experiments. It is not water-soluble and can be difficult to dissolve in aqueous solutions. In addition, it can be toxic if ingested or inhaled.

Future Directions

There are many potential future directions for the use of 1-(3,4-dichlorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea in scientific research. It could be used to develop new drugs, as well as new drug delivery systems. In addition, it could be used to study the effects of environmental toxins on the body and to develop targeted therapies. It could also be used to study the biochemical and physiological effects of drugs, as well as to develop new therapeutic strategies. Finally, it could be used to study the effects of aging and to develop anti-aging therapies.

Synthesis Methods

1-(3,4-dichlorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea is prepared by a two-step process involving the reaction of 3,4-dichlorophenol with 2-oxopyrrolidine in the presence of an acid catalyst. The first step involves the formation of the intermediate, 3-(3,4-dichlorophenyl)-2-oxopyrrolidine, which is then reacted with phenyl isocyanate to form 1-(3,4-dichlorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea. The reaction is typically carried out in a solvent such as dichloromethane at temperatures ranging from 0 to 40°C.